N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-2-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C20H15F3N4O3S/c1-30-19-11-10-18-24-16(12-27(18)25-19)13-6-8-14(9-7-13)26-31(28,29)17-5-3-2-4-15(17)20(21,22)23/h2-12,26H,1H3
• InChI Key: UCKCSEOYGSSJGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C=C(N=C2C=C1)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=CC=C4C(F)(F)F
• Molecular Formula: C20H15F3N4O3S
• Molecular Weight: 448.4 g/mol

Description

N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H15F3N4O3S and its molecular weight is 448.42. The purity is usually 95%.
BenchChem offers high-quality N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-(trifluoromethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2-(trifluoromethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Overview of Applications

Photodynamic Therapy Applications

A study highlights the synthesis and characterization of zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, showcasing high singlet oxygen quantum yields. These derivatives exhibit promising properties as photosensitizers in photodynamic therapy, potentially useful for treating cancer due to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Antitumor and Antiviral Properties

The compound has been linked to antitumor and antiviral properties, with research exploring its effects and mechanisms. For instance, novel benzimidazoles with a pyrazole moiety demonstrated antitumor activity, suggesting the potential for therapeutic applications (Alqasoumi et al., 2009). Additionally, the synthesis and in vitro cytotoxic activity of novel pyrazolopyrimidines bearing a benzenesulfonamide moiety were investigated, revealing potent cytotoxic activity against cancer cell lines, which supports their potential use in cancer treatment (Hassan et al., 2017).

Enzyme Inhibition for Therapeutic Use

Research into N-(4-phenylthiazol-2-yl)benzenesulfonamides as inhibitors of kynurenine 3-hydroxylase has shown high-affinity inhibition, indicating potential for therapeutic use in neurological conditions (Röver et al., 1997).

Antimicrobial Activity

The compound's derivatives have been studied for their antimicrobial activity, showcasing the potential in developing new antimicrobial agents. A specific study synthesized arylazopyrazole pyrimidone clubbed heterocyclic compounds, evaluating their antimicrobial activity against various bacteria and fungi, indicating their utility in antimicrobial research (Sarvaiya, Gulati, & Patel, 2019).